4-(3-Chloro-4-nitrophenyl)morpholine

• Molecular Formula: C10H11ClN2O3
• Molecular Weight: 242.66 g/mol
• IUPAC Name: 4-(3-chloro-4-nitrophenyl)morpholine
• InChI: InChI=1S/C10H11ClN2O3/c11-9-7-8(1-2-10(9)13(14)15)12-3-5-16-6-4-12/h1-2,7H,3-6H2
• InChI Key: HFTBJOHDKIVTSQ-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C2=CC(=C(C=C2)[N+](=O)[O-])Cl

Description

4-(3-Chloro-4-nitrophenyl)morpholine is a useful research compound. Its molecular formula is C10H11ClN2O3 and its molecular weight is 242.66 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 2-chloro-4-fluoro-1-nitrobenzene (500 mg, 2.85 mmol) in MeCN (10 mL) was added morpholine (0.62 mL, 7.12 mmol) and potassium carbonate (394 mg, 2.85 mmol). The reaction mixture was heated at 70° C. for 18 hours. The reaction mixture was concentrated in vacuo. The residue was dissolved in DCM (30 mL) and washed with water (2×30 mL), dried (MgSO4) and concentrated in vacuo. The residue was purified by silica gel column chromatography eluting with 0-50% EtOAc in cyclohexane to afford the title compound (473 mg, 68%).